Cas no 1427361-55-4 (8-Fluoroimidazo[1,2-a]pyridin-3-amine)

• Product Name: 8-Fluoroimidazo[1,2-a]pyridin-3-amine
• CAS No: 1427361-55-4
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 4727298
• Update Time: 2025-06-14

8-Fluoroimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-Fluoroimidazo[1,2-a]pyridin-3-amine
• FCH1597311
• AX8259804

• Inchi： 1S/C7H6FN3/c8-5-2-1-3-11-6(9)4-10-7(5)11/h1-4H,9H2
• InChI Key： GQUFARCWNVPILT-UHFFFAOYSA-N
• SMILES： FC1=CC=CN2C(=CN=C21)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Topological Polar Surface Area: 43.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Fluoroimidazo[1,2-a]pyridin-3-amine

Recent Advances in the Study of 8-Fluoroimidazo[1,2-a]pyridin-3-amine (CAS: 1427361-55-4): A Promising Scaffold in Medicinal Chemistry

The compound 8-Fluoroimidazo[1,2-a]pyridin-3-amine (CAS: 1427361-55-4) has recently emerged as a significant focus in medicinal chemistry research due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by the presence of a fluorine atom at the 8-position and an amine group at the 3-position, has demonstrated potential in the development of novel therapeutic agents. Recent studies have explored its applications in targeting various disease pathways, including inflammation, cancer, and infectious diseases, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthesis and optimization of 8-Fluoroimidazo[1,2-a]pyridin-3-amine derivatives for their inhibitory effects on protein kinases involved in cancer progression. The researchers employed structure-activity relationship (SAR) analysis to identify key modifications that enhance binding affinity and selectivity. The results indicated that certain derivatives exhibited nanomolar potency against specific kinase targets, suggesting their potential as lead compounds for anticancer drug development.

In another recent investigation, the anti-inflammatory properties of 8-Fluoroimidazo[1,2-a]pyridin-3-amine were explored. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that this compound could effectively modulate the NF-κB signaling pathway, a critical regulator of inflammatory responses. The findings suggested that 8-Fluoroimidazo[1,2-a]pyridin-3-amine derivatives could serve as a foundation for developing new anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Furthermore, the antimicrobial potential of 8-Fluoroimidazo[1,2-a]pyridin-3-amine has been investigated in the context of drug-resistant bacterial infections. A 2024 study in Antimicrobial Agents and Chemotherapy reported that certain derivatives of this scaffold exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other multidrug-resistant pathogens. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a novel antibiotic candidate.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency and scalability of 8-Fluoroimidazo[1,2-a]pyridin-3-amine production. A 2023 paper in Organic Process Research & Development described a novel catalytic method for the large-scale synthesis of this compound, addressing previous challenges related to yield and purity. This development is expected to facilitate further pharmacological studies and preclinical evaluations of derivatives based on this scaffold.

In conclusion, 8-Fluoroimidazo[1,2-a]pyridin-3-amine (CAS: 1427361-55-4) represents a versatile and pharmacologically relevant scaffold with demonstrated potential across multiple therapeutic areas. Recent studies have elucidated its mechanisms of action, optimized its structural features for enhanced activity, and improved synthetic accessibility. As research continues to explore its full therapeutic potential, this compound is poised to contribute significantly to the development of novel drugs targeting challenging medical conditions.